3,6-Dichloro-2-fluoroaniline

Specification

• CAS No.: 1017778-56-1
• Molecular Formula: C6H4Cl2FN
• Molecular Weight: 180 g/mol
• IUPAC Name: 3,6-dichloro-2-fluoroaniline
• Standard InChI: InChI=1S/C6H4Cl2FN/c7-3-1-2-4(8)6(10)5(3)9/h1-2H,10H2
• Standard InChI Key: QNMHNBIMWNQSAL-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C(=C1Cl)N)F)Cl
• Canonical SMILES: C1=CC(=C(C(=C1Cl)N)F)Cl

Introduction

3,6-Dichloro-2-fluoroaniline is a chemical compound with the CAS number 1017778-56-1. It is primarily used as a laboratory chemical and is not recommended for use in food, drug, pesticide, or biocidal products. This compound is classified as a hazardous substance due to its toxic properties, requiring careful handling and storage.

Hazard Identification and Safety Precautions

3,6-Dichloro-2-fluoroaniline is considered hazardous under the 2012 OSHA Hazard Communication Standard. It poses risks through ingestion, skin contact, and inhalation, classified as harmful in these scenarios. The compound is categorized under acute oral, dermal, and inhalation toxicity as Category 4, indicating moderate toxicity. It also causes skin and eye irritation, classified as Category 2.

Safety Precautions:

• Personal Protective Equipment (PPE): Wear self-contained breathing apparatus and full protective gear.

• Handling: Ensure adequate ventilation, avoid dust formation, and prevent contact with skin, eyes, or clothing.

• Storage: Store in suitable, closed containers.

Regulatory and Transport Information

• UN Number: UN2811

• Proper Shipping Name: Toxic solid, organic, n.o.s.

• Hazard Class: 6.1

• Packing Group: III

This classification indicates that the compound is a toxic substance requiring careful handling and transportation to prevent accidents.

Ecological and Disposal Considerations

• Ecotoxicity: Avoid releasing into drains or the environment.

• Disposal: Chemical waste generators must classify the substance according to local, regional, and national hazardous waste regulations.